Cas no 221150-19-2 (2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)-)

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)- structure
221150-19-2 structure
Product Name:2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)-
CAS No:221150-19-2
MF:C20H16O6
MW:352.337446212769
CID:239017
PubChem ID:10760434
Update Time:2025-04-19

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)- Chemical and Physical Properties

Names and Identifiers

    • 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)-
    • 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methy...
    • 5-Hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-2H,6H-py rano[3,2-g]chromen-6-one
    • C20H16O6
    • ErysubinB
    • (-)-5-Hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-6-one
    • [ "" ]
    • HY-N3854
    • CS-0024341
    • FS-9586
    • AKOS032961656
    • DTXSID101114188
    • Erysubin B
    • 5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methylpyrano[3, 2-g]chromen-6-one
    • 5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methylpyrano[3,2-g]chromen-6-one
    • 221150-19-2
    • (-)-5,4'-Dihydroxy-6''-hydroxymethyl-6''-methylpyrano[2'',3'':7,6]isoflavone
    • (+)-5,4'-Dihydroxy-6''-hydroxymethyl-6''-methylpyrano[2'',3'':7,6]isoflavone
    • DA-73191
    • 5-Hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-2H,6H-pyrano[3,2-g]chromen-6-one
    • 5-HYDROXY-8-(HYDROXYMETHYL)-3-(4-HYDROXYPHENYL)-8-METHYLPYRANO[3,2-G]CHROMEN-4-ONE
    • (-)-5-Hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-2H,6H-benzo[1,2-b:5,4-ba(2)]dipyran-6-one
    • MDL: MFCD20260720
    • Inchi: 1S/C20H16O6/c1-20(10-21)7-6-13-15(26-20)8-16-17(18(13)23)19(24)14(9-25-16)11-2-4-12(22)5-3-11/h2-9,21-23H,10H2,1H3
    • InChI Key: OVLQTBOVUNAVGU-UHFFFAOYSA-N
    • SMILES: O1C2C=C3C(C(C(C4C=CC(=CC=4)O)=CO3)=O)=C(C=2C=CC1(C)CO)O

Computed Properties

  • Exact Mass: 352.09500
  • Monoisotopic Mass: 352.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 623.2±55.0 °C at 760 mmHg
  • Flash Point: 228.5±25.0 °C
  • PSA: 100.13000
  • LogP: 3.02780
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)- Security Information

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-, (-)- Pricemore >>

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